Cas no 80359-83-7 (Butane, 2,2-diethoxy-3-methyl-)

• Product name: Butane, 2,2-diethoxy-3-methyl-
• CAS No: 80359-83-7
• MF: C₉H₂₀O₂
• MW: 160.254
• CID: 2802685
• PubChem ID: 11321117

Butane, 2,2-diethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9496225
• Butane, 2,2-diethoxy-3-methyl-
• 80359-83-7
• DTXCID50413025
• DTXSID60462206

• Inchi： InChI=1S/C9H20O2/c1-6-10-9(5,8(3)4)11-7-2/h8H,6-7H2,1-5H3
• InChI Key： SHJRUXQEQAVRIR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 160.146329876Da
• Monoisotopic Mass: 160.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų